Cas no 2920239-36-5 ((2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid
• CAS No: 2920239-36-5
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 6800978
• PubChem ID: 155904140
• Update Time: 2025-10-31

(2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-methylazetidine-2-carboxylic acid
• F98213
• (2S,4S)-1-TERT-BUTOXYCARBONYL-4-METHYL-AZETIDINE-2-CARBOXYLIC ACID
• 2920239-36-5
• (2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid

• Inchi： 1S/C10H17NO4/c1-6-5-7(8(12)13)11(6)9(14)15-10(2,3)4/h6-7H,5H2,1-4H3,(H,12,13)/t6-,7-/m0/s1
• InChI Key： SZFDJSLFSMVIOM-BQBZGAKWSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C(=O)O)C[C@@H]1C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid

(2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2920239-36-5, known as (2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical and biological properties. The molecule's structure includes a tert-butoxycarbonyl (Boc) protecting group and a methyl substituent, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their potential as scaffolds for bioactive compounds. The (2S,4S) stereochemistry of this compound is particularly interesting, as it may influence its pharmacokinetic properties and interactions with biological targets. Researchers have explored its role in the development of peptide-based drugs, where the Boc group serves as a temporary protecting group during synthesis.

One of the most notable applications of (2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid is in the synthesis of beta-lactam antibiotics. The azetidine ring structure is closely related to penicillin and cephalosporin cores, making this compound a promising candidate for antibiotic development. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is crucial for its use in pharmaceutical applications.

In addition to its role in antibiotic research, this compound has also been investigated for its potential in peptide cyclization reactions. The Boc group provides a convenient handle for controlling reactivity during these reactions, while the methyl substituent introduces steric effects that can modulate the resulting product's conformation. These properties make it a versatile building block in peptide chemistry.

From a synthetic perspective, the preparation of (2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid involves multi-step processes that require precise stereocontrol. Techniques such as Sharpless asymmetric epoxidation and subsequent ring-opening reactions have been employed to achieve the desired stereochemistry. These methods not only ensure high yields but also maintain the integrity of the chiral centers during synthesis.

Recent studies have also focused on the computational modeling of this compound to predict its binding affinities to various protein targets. Molecular docking simulations have revealed potential interactions with enzymes involved in metabolic pathways, suggesting its role as a lead compound for drug discovery efforts.

In conclusion, (2S,4S)-1-Tert-butoxycarbonyl-4-methyl-azetidine-2-carboxylic acid is a versatile and valuable molecule in organic and medicinal chemistry. Its unique structure, stereochemistry, and functional groups make it an essential intermediate in drug development and peptide synthesis. As research continues to uncover new applications and optimize synthetic routes for this compound, its significance in the field is expected to grow further.